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Compound of Interest

2'-Deoxy-5-iodocytidine 5'-
Compound Name: _
(tetrahydrogen triphosphate)

cat. No.: B1218735

An In-depth Technical Guide to 2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate), also known as 5-iodo-2'-
deoxycytidine triphosphate (5-lodo-dCTP), is a modified pyrimidine nucleotide. As an analogue
of deoxycytidine triphosphate (dCTP), it serves as a valuable tool in various biochemical and
molecular biology applications. Its iodine substitution on the cytidine base allows for its use in
structural studies of DNA, as a photo-crosslinking agent, and as a component in the
development of therapeutic agents. This guide provides a comprehensive overview of its
chemical properties, synthesis, and relevant experimental protocols and metabolic pathways.

Chemical and Physical Properties

The fundamental properties of 2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate) are
summarized below. This data is crucial for its handling, storage, and application in experimental
settings.
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Property

Value

CAS Number

31747-59-8[1][2]

Molecular Formula

CoH15IN3013P3[1]

Molecular Weight 593.05 g/mol [1]
[[(2R,3S,5R)-5-(4-amino-5-iodo-2-oxopyrimidin-
1-yl)-3-hydroxyoxolan-2-yljmethoxy-

IUPAC Name y)-3-hy Y v Y
hydroxyphosphoryl] phosphono hydrogen
phosphate[1]
5-lodo-dCTP, 5-iododeoxycytidine triphosphate,

Synonyms

IdCTP[1]

Storage Temperature

-20°C[2]

Predicted Mass Spectrometry Data

The following table presents the predicted mass-to-charge ratios (m/z) and collision cross-

section (CCS) values, which are useful for mass spectrometry-based identification.

Adduct Predicted m/z Predicted CCS (A?)
[M+H]* 593.89348 204.4

[M+Na]* 615.87542 208.6

[M-H]- 591.87892 201.4

[M+NHa4]* 610.92002 204.3

[M+K]* 631.84936 203.2

M+H-H20]+ 575.88346 191.2

[

[M+HCOO]~- 637.88440 207.0

(Data sourced from PubChem CID 65386)
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Experimental Protocols
Chemical Synthesis: One-Pot, Three-Step Method

A general and efficient method for the chemical synthesis of 2'-deoxynucleoside-5'-O-
triphosphates (ANTPs), starting from the corresponding nucleoside (2'-Deoxy-5-iodocytidine),
can be employed.[3] This "one-pot, three-step" strategy generally yields good results (65-70%)
for both purine and pyrimidine deoxynucleotides.[3]

Methodology:

o Monophosphorylation: The starting nucleoside, 2'-Deoxy-5-iodocytidine, is first
monophosphorylated at the 5'-hydroxyl group.

o Reaction with Pyrophosphate: The resulting 5'-monophosphate is then reacted with
tributylammonium pyrophosphate. This step forms a cyclic intermediate.

o Hydrolysis: The cyclic intermediate is subsequently hydrolyzed to yield the final product, 2'-
Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate).

The final product is typically isolated as a sodium salt.

Purification and Analysis: Reversed-Phase lon-Pair
HPLC

High-performance liquid chromatography (HPLC) is a standard method for the purification and
quantification of nucleotides. A reversed-phase ion-pair HPLC method can be utilized for the
simultaneous determination of ribonucleoside triphosphates and their deoxyribonucleoside
triphosphate counterparts from cell extracts.

Methodology:

o Sample Preparation: Nucleotides can be extracted from cells using a 6% trichloroacetic acid
solution, followed by neutralization with 5 M K2COs prior to injection.

o Stationary Phase: A C18 column (e.g., Symmetry C18, 3.5 um, 150x4.6 mm) is suitable for
separation.
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» Mobile Phase: A gradient elution using two solvents is typically employed.

o Solvent A: 10 mM tetrabutylammonium hydroxide, 10 mM KH2POas, and 0.25% MeOH,
adjusted to pH 6.9.

o Solvent B: 5.6 mM tetrabutylammonium hydroxide, 50 mM KH2POa4, and 30% MeOH,
adjusted to pH 7.0.

» Elution Program: A stepwise gradient from a higher proportion of Solvent A to a higher
proportion of Solvent B allows for the separation of various nucleotides.

o Detection: UV detection at 254 nm is standard for nucleotides.

Metabolic and Biochemical Pathways
Intracellular Metabolism of 5-lododeoxycytidine

5-lododeoxycytidine can be metabolized within the cell through several enzymatic steps to
become biologically active or to be catabolized. The primary pathway involves phosphorylation
to its triphosphate form, which can then be incorporated into DNA.
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Caption: Intracellular activation pathway of 5-lododeoxycytidine.

Experimental Workflow: Incorporation into DNA
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As an analogue of dCTP, 5-lodo-dCTP can be utilized by DNA polymerases as a substrate for
the synthesis of new DNA strands. This process is fundamental to its application in various
molecular biology techniques and its mechanism of action as a potential therapeutic agent.

DNA Polymerization Reaction

DNA Template

. . Primer dATP, dGTP, dTTP 5-lodo-dCTP
(with Guanine)

DNA Polymerase

I

I .
lincorporation
|

A

Newly Synthesized DNA Strand

(Containing 5-lodocytosine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1218735#cas-number-for-2-deoxy-5-iodocytidine-5-
tetrahydrogen-triphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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